N-cyclohexyl-6-imino-7-(3-methoxypropyl)-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C23H29N5O3
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-cyclohexyl-6-imino-7-(3-methoxypropyl)-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C23H29N5O3/c1-15-9-10-19-26-21-18(23(30)28(19)14-15)13-17(20(24)27(21)11-6-12-31-2)22(29)25-16-7-4-3-5-8-16/h9-10,13-14,16,24H,3-8,11-12H2,1-2H3,(H,25,29)
• Standard InChI Key: KBQVYLXDPVJFNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC)C(=O)NC4CCCCC4)C=C1

Introduction

N-cyclohexyl-6-imino-7-(3-methoxypropyl)-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound characterized by its unique triazatricyclic structure and diverse functional groups. This compound belongs to a class of triazatricyclic compounds known for their intricate molecular frameworks and potential biological activities.

Key Features:

• Molecular Formula: C23H31N5O3

• Molecular Weight: Approximately 423.5 g/mol

• Functional Groups: Cyclohexyl, imino, methoxypropyl, and carboxamide

Synthesis

The synthesis of N-cyclohexyl-6-imino-7-(3-methoxypropyl)-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. Each step must be optimized for yield and purity to obtain the final compound effectively. Advanced techniques such as chromatography may be used for purification.

Biological Activities and Applications

Research indicates that compounds with similar structures may exhibit significant biological activities, making them of interest in medicinal chemistry and pharmaceuticals. The mechanism of action involves interaction with specific molecular targets within biological systems, which is vital for elucidating the therapeutic potential of this compound.

Potential Applications:

• Medicinal Chemistry: Potential therapeutic agents due to interactions with enzymes and receptors.

• Pharmaceuticals: Candidate for further pharmacological studies due to its ability to modulate biological pathways.